Cas no 191529-08-5 ((2,4,6-Tribromobenzene-1,3,5-triyl)trimethanol)

(2,4,6-Tribromobenzene-1,3,5-triyl)trimethanol is a brominated aromatic triol with a symmetrical structure, offering high thermal stability and reactivity due to its three hydroxymethyl functional groups. The presence of bromine atoms enhances flame retardancy, making it valuable in polymer modification and coatings. Its trifunctional nature allows for crosslinking applications in epoxy resins, polyurethanes, and other thermosetting systems, improving mechanical and fire-resistant properties. The compound’s rigid benzene core contributes to dimensional stability in composite materials. Suitable for use as a reactive intermediate, it enables tailored synthesis of advanced materials with balanced performance in high-temperature and flame-retardant applications. Handling requires standard precautions for brominated compounds.

(2,4,6-Tribromobenzene-1,3,5-triyl)trimethanol structure

191529-08-5 structure

Product Name:(2,4,6-Tribromobenzene-1,3,5-triyl)trimethanol

CAS No:191529-08-5

MF:C₉H₉Br₃O₃

MW:404.877960920334

MDL:MFCD31579908

CID:1385341

PubChem ID:57382135

Update Time:2025-06-07

(2,4,6-Tribromobenzene-1,3,5-triyl)trimethanol Chemical and Physical Properties

Names and Identifiers

- 1,3,5-Benzenetrimethanol, 2,4,6-tribromo-
- [2,4,6-tribromo-3,5-bis(hydroxymethyl)phenyl]methanol
- (2,4,6-Tribromobenzene-1,3,5-triyl)trimethanol
- 1,3,5-Tris(hydroxymethyl)-2,4,6-tribromobenzene
- N16961
- YSZCR004
- MFCD31579908
- 191529-08-5
- DTXSID30725375
- 1,3,5-Tribromo-2,4,6-tris(hydroxymethyl)benzene
- AKOS037645922
- SY379675
- CS-0438497
- DB-201295
- SCHEMBL19270497
- AS-64838
- MDL： MFCD31579908
- Inchi： 1S/C9H9Br3O3/c10-7-4(1-13)8(11)6(3-15)9(12)5(7)2-14/h13-15H,1-3H2
- InChI Key： DNTYGIFJYSSHRM-UHFFFAOYSA-N
- SMILES： BrC1C(CO)=C(C(CO)=C(C=1CO)Br)Br

Computed Properties

Exact Mass: 401.81007
Monoisotopic Mass: 401.81018g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 60.7
XLogP3: 1.3

Experimental Properties

PSA: 60.69

(2,4,6-Tribromobenzene-1,3,5-triyl)trimethanol Pricemore >>

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